Cas no 16977-17-6 (5H-Azepino[1,2-a]benzimidazole)

5H-Azepino[1,2-a]benzimidazole structure
16977-17-6 structure
Product Name:5H-Azepino[1,2-a]benzimidazole
CAS No:16977-17-6
MF:C12H10N2
MW:182.221202373505
CID:122019
PubChem ID:45078573
Update Time:2025-04-18

5H-Azepino[1,2-a]benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 5H-Azepino[1,2-a]benzimidazole
    • 5H-Azepino[1,2-a]benzimidazole(8CI)
    • 5H-Benzo[4,5]imidazo[1,2-a]azepine
    • DTXSID90663562
    • azepino[2,1-b]benzimidazole
    • 16977-17-6
    • Inchi: 1S/C12H10N2/c1-2-8-12-13-10-6-3-4-7-11(10)14(12)9-5-1/h1-9,13H
    • InChI Key: DNSKIVPTNVTNHG-UHFFFAOYSA-N
    • SMILES: N12C=CC=CC=C1NC1C=CC=CC2=1

Computed Properties

  • Exact Mass: 182.0845
  • Monoisotopic Mass: 182.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3A^2
  • XLogP3: 2.9

Experimental Properties

  • PSA: 20.2

5H-Azepino[1,2-a]benzimidazole Related Literature

  • 1. Addition reactions of heterocyclic compounds. Part XLIX. Reactions of benzimidazoles possessing an activated 2-methylene group with acetylenic esters
    R. M. Acheson,M. S. Verlander J. Chem. Soc. Perkin Trans. 1 1972 1577
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